Nitric acid, plutonium-238Pu salt

• CAS No.: 59568-66-0
• Molecular Formula: HNO3Pu
• Molecular Weight: 301.063 g/mol
• IUPAC Name: nitric acid;plutonium-238
• InChI: InChI=1S/HNO3.Pu/c2-1(3)4;/h(H,2,3,4);/i;1-6
• InChI Key: ZQPKENGPMDNVKK-PFAJVBKGSA-N
• Isomeric SMILES: [N+](=O)(O)[O-].[238Pu]
• Canonical SMILES: [N+](=O)(O)[O-].[Pu]

Description

Nitric acid, plutonium-238Pu salt, is a compound that combines nitric acid with the radioactive isotope plutonium-238. Plutonium-238 is known for its alpha radiation emissions and is commonly used in radioisotope thermoelectric generators (RTGs) for space missions due to its long half-life and consistent heat output. The combination of nitric acid and plutonium-238Pu salt is significant in nuclear chemistry and radiochemistry, particularly in the context of nuclear fuel reprocessing and radiolysis studies.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of nitric acid, plutonium-238Pu salt, typically involves the dissolution of plutonium-238 in nitric acid. This process requires careful handling due to the radioactive nature of plutonium-238. The dissolution is usually carried out in a controlled environment to prevent contamination and ensure safety.

Industrial Production Methods: Industrial production of plutonium-238 involves the irradiation of neptunium-237 targets in a nuclear reactor. The irradiated targets are then processed to separate plutonium-238 from other by-products. The separation process often involves solvent extraction and ion exchange techniques using nitric acid as a medium .

Types of Reactions:

Oxidation and Reduction: Plutonium-238 can undergo various redox reactions in nitric acid solutions, transitioning between oxidation states such as +3, +4, and +6

Radiolysis: The alpha radiation from plutonium-238 can cause the radiolysis of nitric acid, leading to the formation of nitrous acid, hydrogen peroxide, and other reactive species.

Common Reagents and Conditions:

Reagents: Common reagents include nitric acid, ferrous sulfamate, and hydrazine mononitrate.

Conditions: Reactions are typically carried out under controlled temperature and pressure conditions to ensure safety and efficiency.

Major Products:

Radiolysis Products: Nitrous acid, hydrogen peroxide, hydrogen, and oxygen.

Redox Products: Various oxidation states of plutonium, such as Pu(III), Pu(IV), and Pu(VI).

Chemistry:

Radiolysis Studies: Understanding the radiolysis of nitric acid by plutonium-238 is crucial for nuclear fuel reprocessing and waste management.

Biology and Medicine:

Radiation Therapy: While not directly used in medicine, the principles of radiolysis and radiation effects studied with plutonium-238 can inform radiation therapy techniques.

Industry:

Nuclear Fuel Reprocessing: this compound, is used in the Plutonium Uranium Recovery by EXtraction (PUREX) process to separate plutonium and uranium from spent nuclear fuel.

Mechanism of Action

The mechanism of action of nitric acid, plutonium-238Pu salt, primarily involves the redox behavior of plutonium in nitric acid solutions. Plutonium can exist in multiple oxidation states, and its interconversion is influenced by the electrochemical potential, acid concentration, and coordination environment . The alpha radiation from plutonium-238 also induces radiolysis of nitric acid, producing reactive species that can further interact with plutonium and other components in the solution .

Comparison with Similar Compounds

Nitric Acid, Uranium-234 Salt: Similar to plutonium-238, uranium-234 can also be dissolved in nitric acid for various nuclear chemistry applications.

Nitric Acid, Neptunium-237 Salt: Neptunium-237 is another actinide that can be processed in nitric acid for nuclear fuel reprocessing.

Uniqueness:

Radiation Emission: Plutonium-238 is unique due to its high alpha radiation emission and long half-life, making it particularly suitable for RTGs in space missions.

Redox Behavior: The complex redox behavior of plutonium-238 in nitric acid solutions distinguishes it from other actinides.